Cas no 1154097-71-8 (IOX4)

• Product Name: IOX4
• CAS No: 1154097-71-8
• MF: C₁₅H₁₆N₆O₃
• MW: 328.32594203949
• CID: 2090725
• PubChem ID: 24812792
• Update Time: 2024-11-03

IOX4 Chemical and Physical Properties

Names and Identifiers

• IOX4 NEW
• IOX4
• tert-butyl 6-(5-oxo-4-(1H-1,2,3-triazol-1-yl)-2,5-dihydro-1H-pyrazol-1-yl)nicotinate
• BDBM118338
• ZB1530
• US8653111, 62
• tert-butyl 6-[3-oxo-4-(triazol-1-yl)-1H-pyrazol-2-yl]pyridine-3-carboxylate
• QEE
• s6684
• D81085
• A936203
• tert-butyl 6-(5-hydroxy-4-(1H-1,2,3-triazol-1-yl)-1H-pyrazol-1-yl)nicotinate
• EX-A1535
• AKOS037648551
• 6-[2,5-Dihydro-5-oxo-4-(1H-1,2,3-triazol-1-yl)-1H-pyrazol-1-yl]-3-pyridinecarboxylic Acid 1,1-Dimethylethyl Ester;
• tert-butyl 6-[5-oxo-4-(1H-1,2,3-triazol-1-yl)-2,5-dihydro-1H-pyrazol-1-yl]pyridine-3-carboxylate
• BS-14570
• EN300-717519
• AC-35528
• TERT-BUTYL 6-[5-OXO-4-(1,2,3-TRIAZOL-1-YL)-2H-PYRAZOL-1-YL]PYRIDINE-3-CARBOXYLATE
• Z2313547175
• C15H16N6O3
• CS-0069508
• IOX4?
• CHEMBL3646117
• HY-120110
• 1154097-71-8
• SCHEMBL3703019

• Inchi： 1S/C15H16N6O3/c1-15(2,3)24-14(23)10-4-5-12(16-8-10)21-13(22)11(9-18-21)20-7-6-17-19-20/h4-9,18H,1-3H3
• InChI Key： HWQQDVNGHZIALS-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(C=C1)N1C(C(=CN1)N1C=CN=N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 328.12838839 g/mol
• Monoisotopic Mass: 328.12838839 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102
• Molecular Weight: 328.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines